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Compound of Interest

Compound Name: MRTX1133

Cat. No.: B8221346

For researchers and scientists at the forefront of drug development, the proper handling and
disposal of investigational compounds like MRTX1133, a potent KRAS G12D inhibitor, is a
critical component of laboratory safety and environmental responsibility.[1][2] Adherence to
established protocols for hazardous waste management is essential to mitigate risks and
ensure compliance with regulatory standards.[1][3] This guide provides a comprehensive, step-
by-step approach to the safe disposal of MRTX1133, ensuring the protection of laboratory
personnel and the environment.

Immediate Safety and Handling Protocols

Before beginning any procedure that involves MRTX1133, it is imperative to be familiar with its
hazard profile and the necessary safety precautions. The Safety Data Sheet (SDS) for
MRTX1133 indicates that the compound can cause skin and serious eye irritation.[4][5]
Therefore, appropriate personal protective equipment (PPE) must be worn at all times.

Key Safety Information for MRTX1133
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Parameter

Specification

Source

GHS Hazard Statements

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

[5]

Personal Protective Equipment
(PPE)

Chemical safety goggles or
face shield, nitrile gloves, and

a lab coat are mandatory.

[1]

First Aid: Skin Contact

Immediately wash the affected
area with soap and copious
amounts of water and remove

contaminated clothing.

[1]

First Aid: Eye Contact

Flush eyes with plenty of water
for at least 15 minutes, lifting
the upper and lower eyelids
occasionally. Seek immediate

medical attention.

[1]

First Aid: Inhalation

Move the individual to fresh air.

If breathing is difficult, provide
oxygen. Seek medical

attention.

[1]

First Aid: Ingestion

Do NOT induce vomiting.
Rinse mouth with water and
seek immediate medical

attention.

[1]

Storage

Store at -20°C.

[6]

Step-by-Step Disposal Protocol for MRTX1133

The disposal of MRTX1133 must be managed as hazardous chemical waste.[1] Do not dispose
of this compound down the drain or in regular trash.[1] The following steps outline the proper
procedure for the disposal of MRTX1133 waste.
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. Waste Segregation:

All materials contaminated with MRTX1133, including solid waste (e.g., gloves, pipette tips,
empty vials) and liquid waste (e.g., solutions containing the inhibitor), must be segregated
from non-hazardous waste.[1]

Use designated, clearly labeled, and sealed containers for MRTX1133 waste.[1]
. Container Selection and Labeling:

Choose a container that is compatible with the physical and chemical properties of the waste
(e.g., glass or plastic for liquids, puncture-resistant containers for sharps).[3]

All waste containers must be affixed with a "Hazardous Waste" label.[3]

The label must include the full chemical name, "MRTX1133," and the date the waste was
first added to the container.[1]

. Waste Storage:

Store hazardous waste containers in a designated and secure Satellite Accumulation Area
(SAA).[3]

The SAA should be away from general lab traffic and have secondary containment to prevent
spills.[1][3]

Ensure compliance with your institution's Environmental Health and Safety (EHS) office
regarding storage time limits.[1]

. Arranging for Disposal:
Contact your institution's EHS office to schedule a pickup for the hazardous waste.[1][3]
Provide them with a completed Chemical Waste Disposal Request Form, if required.[3]

All investigational drugs collected by hazardous materials services are typically consolidated
and transported to an EPA-permitted incinerator.[3]
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MRTX1133 Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of MRTX1133 waste.
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Ldbeling & Storagp
Y %V

Label Container:
- 'Hazardous Waste'
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Store in designated
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Final ]i 'isposal

Contact Environmental Health & Safety (EHS)
for waste pickup.

End: Waste Disposed by
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Caption: Workflow for the safe disposal of MRTX1133 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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